Cas no 1233014-04-4 (Sodium 3-(diphenylphosphanyl)benzenesulfonate dihydrate)

• Product Name: Sodium 3-(diphenylphosphanyl)benzenesulfonate dihydrate
• CAS No: 1233014-04-4
• MF: C₁₈H₁₈NaO₅PS
• MW: 400.361055850983
• CID: 4689753
• Update Time: 2025-05-25

Sodium 3-(diphenylphosphanyl)benzenesulfonate dihydrate Chemical and Physical Properties

Names and Identifiers

• sodium 3-(diphenylphosphanyl)benzenesulfonate dihydrate
• Sodium 3-(diphenylphosphanyl)benzenesulfonate dihydrate

• Inchi： 1S/C18H15O3PS.Na.2H2O/c19-23(20,21)18-13-7-12-17(14-18)22(15-8-3-1-4-9-15)16-10-5-2-6-11-16;;;/h1-14H,(H,19,20,21);;2*1H2/q;+1;;/p-1
• InChI Key： UECIEVHMKVBVLE-UHFFFAOYSA-M
• SMILES： S(C1=CC=CC(=C1)P(C1C=CC=CC=1)C1C=CC=CC=1)(=O)(=O)[O-].[Na+].O.O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 449
• Topological Polar Surface Area: 67.6

Additional information on Sodium 3-(diphenylphosphanyl)benzenesulfonate dihydrate

Sodium 3-(diphenylphosphanyl)benzenesulfonate dihydrate (CAS No. 1233014-04-4): A Comprehensive Overview in Modern Chemical and Pharmaceutical Applications

Sodium 3-(diphenylphosphanyl)benzenesulfonate dihydrate, identified by its CAS number 1233014-04-4, is a sophisticated organic compound that has garnered significant attention in the realms of chemical synthesis and pharmaceutical research. This compound, characterized by its dihydrate form, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel drug molecules and advanced materials.

The molecular structure of Sodium 3-(diphenylphosphanyl)benzenesulfonate dihydrate consists of a benzenesulfonate core substituted with a diphenylphosphanyl group. This arrangement imparts distinct chemical reactivity and solubility characteristics, enabling its utilization in diverse synthetic pathways. The presence of the phosphanyl group enhances the compound's ability to interact with biological targets, making it a promising intermediate in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of phosphorus-containing heterocycles due to their potential therapeutic benefits. Sodium 3-(diphenylphosphanyl)benzenesulfonate dihydrate has been studied for its role in synthesizing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The benzenesulfonate moiety contributes to the compound's stability and bioavailability, while the diphenylphosphanyl group facilitates selective binding to target enzymes.

One of the most compelling aspects of Sodium 3-(diphenylphosphanyl)benzenesulfonate dihydrate is its versatility in chemical transformations. Researchers have leveraged its reactivity to develop novel synthetic strategies for complex organic molecules. For instance, it has been employed in cross-coupling reactions to construct biaryl frameworks, which are prevalent in many bioactive compounds. These reactions often proceed with high efficiency under mild conditions, highlighting the compound's utility as a synthetic building block.

The dihydrate form of this compound further enhances its applicability by improving solubility and handling convenience. This property is particularly advantageous in pharmaceutical formulations, where solubility plays a crucial role in drug delivery and efficacy. Studies have demonstrated that the hydrated structure can stabilize reactive intermediates, preventing unwanted side reactions and improving overall yield.

Advances in computational chemistry have also contributed to a deeper understanding of the mechanistic aspects of Sodium 3-(diphenylphosphanyl)benzenesulfonate dihydrate. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at an atomic level. These insights are invaluable for designing next-generation drugs with enhanced specificity and reduced toxicity. The integration of computational methods with experimental approaches has accelerated the discovery pipeline for new therapeutic agents.

The compound's potential extends beyond pharmaceutical applications into materials science. Its unique electronic properties make it suitable for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have explored its incorporation into polymer matrices to enhance charge transport properties, contributing to more efficient energy conversion devices.

In conclusion, Sodium 3-(diphenylphosphanyl)benzenesulfonate dihydrate (CAS No. 1233014-04-4) represents a cornerstone in modern chemical research. Its multifaceted applications span from drug development to advanced materials, driven by its distinctive structural features and reactivity profile. As scientific understanding continues to evolve, this compound is poised to play an even more significant role in shaping the future of chemistry and medicine.